Cas no 42002-18-6 (Boc-Asn-Osu)

Boc-Asn-Osu (N-tert-Butoxycarbonyl-L-asparagine N-hydroxysuccinimide ester) is a protected amino acid derivative widely used in peptide synthesis. Its key advantages include the Boc (tert-butoxycarbonyl) protecting group, which offers stability under basic conditions and selective deprotection under acidic conditions. The active ester (Osu) moiety facilitates efficient amide bond formation with amines, enabling high-yielding coupling reactions without racemization. This compound is particularly valuable in solid-phase and solution-phase peptide synthesis, ensuring controlled incorporation of asparagine residues. Its crystalline form enhances handling and storage stability, making it a reliable reagent for researchers in medicinal chemistry and biochemistry.
Boc-Asn-Osu structure
Boc-Asn-Osu structure
Product Name:Boc-Asn-Osu
CAS No:42002-18-6
MF:C13H19N3O7
MW:329.305863618851
MDL:MFCD00190785
CID:329891
PubChem ID:302431
Update Time:2025-06-07

Boc-Asn-Osu Chemical and Physical Properties

Names and Identifiers

    • L-Asparagine,N2-[(1,1-dimethylethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
    • (2,5-dioxopyrrolidin-1-yl) 4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate
    • Boc-Asn-OSu
    • NA-BOC-L-ASPARAGINE N-HYDROXYSUCCINIMIDE ESTER
    • Nα-Boc-L-asparagine N-hydroxysuccinimide ester
    • (2S)-2-tert-butoxycarbonylamino-succinamic acid benzyl
    • (S)-2-tert-butoxycarbonylamino-succinamic acid 2,5-dioxo-pyrrolidin-1-yl ester
    • (S)-Benzyl 4-amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate
    • 2,5-dioxopyrrolidin-1-yl N2-(tert-butoxycarbonyl)-L-asparaginate
    • boc-Asn-OBzl
    • N-[(1,1-dimethylethoxycarbonyl)amino]-L-asparagine benzyl ester
    • N-Boc-L-Asn N-hydroxysuccinimide ester
    • N-t-butyloxycarbonyl-L-asparagine N-hydroxysuccinimide ester
    • 42002-18-6
    • NSC-186909
    • 2,5-Dioxopyrrolidin-1-yl N~2~-(tert-butoxycarbonyl)asparaginate
    • DTXSID60307082
    • AKOS030253254
    • NSC186909
    • Nalpha-Boc-L-asparagine N-hydroxysuccinimide ester
    • Boc-L-Asn-OSu
    • (S)-2,5-dioxopyrrolidin-1-yl 4-amino-2-(tert-butoxycarbonylamino)-4-oxobutanoate
    • N-Boc-DL-asparagine succinimido ester
    • AS-48983
    • OVQPXDHWGIUBIA-ZETCQYMHSA-N
    • AKOS027327961
    • MFCD00190785
    • CS-0210777
    • SCHEMBL3750972
    • N2-[(1,1-Dimethylethoxy)carbonyl]-L-asparagine 2,5-dioxo-1-pyrrolidinyl ester
    • FD21171
    • (S)-2,5-Dioxopyrrolidin-1-yl 4-amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate
    • Boc-Asn-Osu
    • MDL: MFCD00190785
    • Inchi: 1S/C13H19N3O7/c1-13(2,3)22-12(21)15-7(6-8(14)17)11(20)23-16-9(18)4-5-10(16)19/h7H,4-6H2,1-3H3,(H2,14,17)(H,15,21)
    • InChI Key: OVQPXDHWGIUBIA-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)ON1C(CCC1=O)=O)CC(N)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 329.12200
  • Monoisotopic Mass: 329.12229995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • PSA: 145.10000
  • LogP: 0.39140

Boc-Asn-Osu Pricemore >>

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Boc-Asn-Osu Suppliers

Amadis Chemical Company Limited
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(CAS:42002-18-6)Boc-Asn-Osu
Order Number:A1159489
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:54
Price ($):198.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:42002-18-6)Boc-Asn-Osu
A1159489
Purity:99%
Quantity:5g
Price ($):198.0
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